2,2,3,3-Tetrafluoro-3-sulfopropanoic acid

• CAS No.: 83071-04-9
• Molecular Formula: C3H2F4O5S
• Molecular Weight: 226.11 g/mol
• IUPAC Name: 2,2,3,3-tetrafluoro-3-sulfopropanoic acid
• InChI: InChI=1S/C3H2F4O5S/c4-2(5,1(8)9)3(6,7)13(10,11)12/h(H,8,9)(H,10,11,12)
• InChI Key: NWMVQEZTZDXZDN-UHFFFAOYSA-N
• Canonical SMILES: C(=O)(C(C(F)(F)S(=O)(=O)O)(F)F)O

Description

2,2,3,3-Tetrafluoro-3-sulfopropanoic acid is a useful research compound. Its molecular formula is C3H2F4O5S and its molecular weight is 226.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ten grams of KO3SCF2CF2COOK were dissolved in 30 ml warm water and placed in a 50 cm×2.5 cm glass column containing a 20 cm bed of "Amberlite IR-120" ion-exchange resin in the acid (H+) form, which had been previously prepared by treating the column with 6N hydrochloric acid and rinsing with distilled water. The column was eluted with distilled water. The first 150 ml of eluate was concentrated under reduced pressure to yield the hydrate of 3-sulfoperfluoropropionic acid, HO3SCF2CF2COOH.8H2O.